molecular formula C10H10N2O4 B8325594 3-Nitro-N-(oxetan-3-yl)benzamide

3-Nitro-N-(oxetan-3-yl)benzamide

Cat. No.: B8325594
M. Wt: 222.20 g/mol
InChI Key: XQWQZBZQMQHIKP-UHFFFAOYSA-N
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Description

3-Nitro-N-(oxetan-3-yl)benzamide is a useful research compound. Its molecular formula is C10H10N2O4 and its molecular weight is 222.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10N2O4

Molecular Weight

222.20 g/mol

IUPAC Name

3-nitro-N-(oxetan-3-yl)benzamide

InChI

InChI=1S/C10H10N2O4/c13-10(11-8-5-16-6-8)7-2-1-3-9(4-7)12(14)15/h1-4,8H,5-6H2,(H,11,13)

InChI Key

XQWQZBZQMQHIKP-UHFFFAOYSA-N

Canonical SMILES

C1C(CO1)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Nitrobenzoic acid (0.50 g, 2.99 mmol), oxetan-3-amine (0.219 g, 2.99 mmol) were taken in pyridine (0.5 ml) and under nitrogen atmosphere and EDC.HCl (0.574 g, 2.99 mmol) was added. The reaction mixture was stirred at room temperature for 10 hrs. After completion of reaction, the reaction mixture was diluted with water (5 ml) and extracted with ethyl acetate (2×5 ml). Combined organic layer was dried over sodium sulfate and concentrated under vacuum to afford the title compound (600 mg).
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.219 g
Type
reactant
Reaction Step Two
Quantity
0.574 g
Type
reactant
Reaction Step Three
Quantity
0.5 mL
Type
solvent
Reaction Step Four
Name
Quantity
5 mL
Type
solvent
Reaction Step Five

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